Cas no 192928-47-5 (4-Methoxy-3,3-dimethyl-1,3-dihydro-indol-2-one)

• Product Name: 4-Methoxy-3,3-dimethyl-1,3-dihydro-indol-2-one
• CAS No: 192928-47-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 2124293
• Update Time: 2025-10-29

4-Methoxy-3,3-dimethyl-1,3-dihydro-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3,3-dimethyl-1,3-dihydro-indol-2-one
• 4-METHOXY-3,3-DIMETHYLINDOLIN-2-ONE
• AVMVHQUBMARWDA-UHFFFAOYSA-N
• 2,3-Dihydro-4-methoxy-3,3-dimethylindole-2-one
• FCH1879166
• 2H-Indol-2-one, 1,3-dihydro-4-methoxy-3,3-dimethyl-
• 4-Methoxy-3,3-dimethyl-1,3-dihydro-2H-indol-2-one #
• 2H-Indol-2-one,1,3-dihydro-4-methoxy-3,3-dimethyl-
• 4-Methoxy-3,3-dimethyl-1,3-dihydro-indol-2-one

• Inchi： 1S/C11H13NO2/c1-11(2)9-7(12-10(11)13)5-4-6-8(9)14-3/h4-6H,1-3H3,(H,12,13)
• InChI Key： AVMVHQUBMARWDA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C(C)(C)C(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Topological Polar Surface Area: 38.3

Additional information on 4-Methoxy-3,3-dimethyl-1,3-dihydro-indol-2-one

4-Methoxy-3,3-Dimethyl-1,3-Dihydro-Indol-2-One: A Comprehensive Overview

4-Methoxy-3,3-Dimethyl-1,3-Dihydro-Indol-2-One, also known by its CAS number 192928-47-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic organic compounds that are widely studied due to their diverse biological activities and applications in drug discovery.

The structure of 4-Methoxy-3,3-Dimethyl-1,3-Dihydro-Indol-2-One consists of an indole ring system with specific substituents. The indole core is characterized by a bicyclic structure comprising a benzene ring fused to a pyrrole ring. In this compound, the indole system is modified with a methoxy group at position 4 and two methyl groups at position 3. Additionally, the compound features a ketone group at position 2, which contributes to its unique chemical properties and potential biological functions.

Recent studies have highlighted the potential of 4-Methoxy-3,3-Dimethyl-1,3-Dihydro-Indol-2-One in various therapeutic areas. For instance, research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of anti-inflammatory drugs. Furthermore, its ability to modulate certain cellular pathways has led to investigations into its potential role in cancer treatment.

In terms of synthesis, 4-Methoxy-3,3-Dimethyl-1,3-Dihydro-Indol-2-One can be prepared through various methods. One common approach involves the condensation of appropriate starting materials under specific reaction conditions to form the indole ring system. The introduction of substituents such as methoxy and methyl groups typically requires additional steps, such as nucleophilic aromatic substitution or alkylation reactions.

The pharmacokinetic properties of CAS No 192928-47-5 have also been studied extensively. Research indicates that this compound has favorable absorption characteristics and bioavailability when administered orally. These properties are advantageous for drug development as they suggest that the compound can be effectively delivered to target tissues without requiring complex delivery systems.

In addition to its pharmacological applications, 4-Methoxyindole derivatives, including CAS No 192928-47-5, have been explored for their potential in agrochemicals and materials science. For example, certain derivatives have shown promise as pesticides or herbicides due to their ability to inhibit specific enzymes involved in plant metabolism.

The latest advancements in computational chemistry have further enhanced our understanding of the molecular interactions of CAS No 192928. By employing molecular docking studies and quantum mechanical calculations, researchers have been able to predict how this compound interacts with various biological targets at the molecular level. These insights are invaluable for guiding further experimental studies and optimizing the compound's therapeutic potential.

In conclusion, CAS No 192928, or 4-Methoxyindole derivatives, represents a fascinating area of research with broad implications across multiple scientific disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in drug discovery and development.